3-bromo-5-(bromomethyl)-1-methyl-1H-pyrazole
Overview
Description
3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole is an organic compound with the chemical formula C4H5Br2N. It is a colorless, odorless solid that is soluble in organic solvents. This compound is used as a reagent in organic synthesis and has a wide range of applications in scientific research.
Scientific Research Applications
3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It has also been used in the synthesis of novel organic compounds and as a probe for studying the structure and function of proteins.
Mechanism of Action
3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole acts as a catalyst in organic reactions by forming a bromonium ion. This bromonium ion can then attack a substrate molecule, leading to the formation of a new C-C bond. The reaction is reversible and the bromonium ion can be regenerated by the addition of a base, such as potassium hydroxide.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not known to be toxic or carcinogenic, and is not metabolized by the body.
Advantages and Limitations for Lab Experiments
3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole is a useful reagent for organic synthesis in the laboratory. It is relatively inexpensive and easy to use, and is stable under a wide range of conditions. However, it is not compatible with strong acids or bases and can be volatile at high temperatures.
Future Directions
There are a number of potential future directions for the use of 3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole in scientific research. These include its use as a catalyst in the synthesis of pharmaceuticals and other organic compounds, as a ligand in coordination chemistry, and as a probe for studying the structure and function of proteins. It could also be used in the synthesis of novel materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new synthetic methods, such as for the synthesis of asymmetric compounds.
Synthesis Methods
3-Bromo-5-(bromomethyl)-1-methyl-1H-pyrazole can be synthesized from 1-methyl-1H-pyrazole, bromine, and bromomethyl bromide. The reaction is carried out in a solution of methanol and water, with potassium hydroxide as a base. The reaction is exothermic and the product is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(bromomethyl)-1-methyl-1H-pyrazole involves the bromination of 1-methyl-3-(methylthio)-1H-pyrazole followed by the reaction with formaldehyde and hydrobromic acid.", "Starting Materials": [ "1-methyl-3-(methylthio)-1H-pyrazole", "Bromine", "Formaldehyde", "Hydrobromic acid" ], "Reaction": [ "1. Bromination of 1-methyl-3-(methylthio)-1H-pyrazole with bromine in the presence of a catalyst such as iron or aluminum bromide to yield 3-bromo-1-methyl-3-(methylthio)-1H-pyrazole.", "2. Treatment of 3-bromo-1-methyl-3-(methylthio)-1H-pyrazole with formaldehyde and hydrobromic acid in the presence of a base such as sodium carbonate to yield 3-bromo-5-(bromomethyl)-1-methyl-1H-pyrazole." ] } | |
CAS RN |
2023414-32-4 |
Molecular Formula |
C5H6Br2N2 |
Molecular Weight |
253.9 |
Purity |
95 |
Origin of Product |
United States |
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